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Compound of Interest

2-Furanmethanol, 5-
Compound Name: _
(aminomethyl)-

cat. No.: B1268282

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Furanmethanol, 5-(aminomethyl)- (CAS
88910-22-9) was not publicly available at the time of this writing. The following guidance is
based on the known hazards of its chemical functional groups: furanmethanol derivatives,
primary amines, and alcohols. It is imperative to obtain a substance-specific SDS from your
supplier and conduct a thorough risk assessment before handling this chemical. The
information provided here is for general guidance and may not be exhaustive.

Immediate Safety and Logistical Information

This guide provides essential procedural information for researchers, scientists, and drug
development professionals on the safe handling, storage, and disposal of 2-Furanmethanol,
5-(aminomethyl)-. Adherence to these protocols is critical for ensuring laboratory safety.

Personal Protective Equipment (PPE)

Given the compound's structure, which includes a furan ring, a primary amine, and an alcohol,
a conservative approach to personal protection is warranted. Aromatic amines, in particular,
can be toxic and are often readily absorbed through the skin.[1][2] Furanmethanol derivatives
can cause irritation to the skin, eyes, and respiratory system.[3][4]

Table 1: Recommended Personal Protective Equipment
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PPE Category

Specification

Eye and Face Protection

Wear chemical safety goggles that meet
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[5] A face shield should be worn in
addition to goggles when there is a splash

hazard.

Skin Protection

- Gloves: Wear chemically resistant gloves (e.g.,
nitrile, neoprene).[6] Since no specific
breakthrough time data is available, it is
recommended to double-glove and change
gloves frequently, especially after any direct
contact.- Lab Coat/Apron: A chemical-resistant
lab coat or apron is required to protect against

skin contact.[7]

Respiratory Protection

All handling of 2-Furanmethanol, 5-
(aminomethyl)- should be conducted in a
certified chemical fume hood to minimize
inhalation of vapors.[5][8] If a fume hood is not
available, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors and

amines should be used.[9]

Footwear

Closed-toe shoes are mandatory in the

laboratory.

Operational and Disposal Plans

Handling Protocol:

e Preparation:

o Before beginning work, ensure that a copy of the substance-specific SDS is available and

has been reviewed by all personnel involved.

o Verify that the chemical fume hood is functioning correctly.
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o Ensure that an eyewash station and safety shower are readily accessible and have been
recently tested.[5]

o Prepare all necessary equipment and reagents before handling the chemical to minimize
the duration of potential exposure.

e During Handling:

[¢]

Always wear the appropriate PPE as outlined in Table 1.

[e]

Conduct all weighing and transferring of the chemical within a chemical fume hood.[8]

o

Avoid direct contact with the skin, eyes, and clothing.

[¢]

Use compatible tools (e.g., spatulas, glassware) for handling.

[¢]

Keep containers of the chemical tightly closed when not in use.[9]

e Post-Handling:

o

Thoroughly clean the work area after handling is complete.

[¢]

Decontaminate any equipment that has come into contact with the chemical.

[e]

Remove and dispose of gloves properly.

[e]

Wash hands thoroughly with soap and water after removing PPE.

Storage Plan:

Store 2-Furanmethanol, 5-(aminomethyl)- in a cool, dry, and well-ventilated area.[9][10]

Keep the container tightly sealed to prevent exposure to air and moisture.

Store away from incompatible materials such as strong oxidizing agents.[5]

The storage area should be clearly labeled with the chemical name and hazard information.

Disposal Plan:
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e Dispose of 2-Furanmethanol, 5-(aminomethyl)- and any contaminated materials as
hazardous waste.

» Follow all local, state, and federal regulations for hazardous waste disposal.
e Do not pour the chemical down the drain.
» Use a licensed chemical waste disposal company for collection and disposal.

Experimental Workflow

The following diagram illustrates the key steps for the safe handling of 2-Furanmethanol, 5-
(aminomethyl)-.
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Caption: Workflow for Safe Handling of 2-Furanmethanol, 5-(aminomethyl)-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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